Cas no 1076199-10-4 (Bis(tert-butyl)-N-boc-aminohexyliminodiacetate)

Bis(tert-butyl)-N-boc-aminohexyliminodiacetate structure
1076199-10-4 structure
Product Name:Bis(tert-butyl)-N-boc-aminohexyliminodiacetate
CAS No:1076199-10-4
MF:C23H44N2O6
MW:444.605267524719
CID:893962
PubChem ID:29974216
Update Time:2025-04-19

Bis(tert-butyl)-N-boc-aminohexyliminodiacetate Chemical and Physical Properties

Names and Identifiers

    • Bis(tert-butyl)-N-boc-aminohexyliminodiacetate
    • Bis(tert-butyl)-N-(tert-butyloxycarbonyl)aminohexyliminodiacetate
    • N-[6-[[(1,1-Dimethylethoxy)carbonyl]amino]hexyl]-N-[2-(1,1-dimethylethoxy)-2-oxoethyl]glycine 1,1-Dimethylethyl Ester
    • tert-butyl 2-[6-[(2-methylpropan-2-yl)oxycarbonylamino]hexyl-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]acetate
    • J-001954
    • Di-tert-butyl 2,2'-({6-[(tert-butoxycarbonyl)amino]hexyl}azanediyl)diacetate
    • DTXSID50652477
    • Di-tert-butyl 2,2'-((6-((tert-butoxycarbonyl)amino)hexyl)azanediyl)diacetate
    • AKOS030254463
    • 1076199-10-4
    • Inchi: 1S/C23H44N2O6/c1-21(2,3)29-18(26)16-25(17-19(27)30-22(4,5)6)15-13-11-10-12-14-24-20(28)31-23(7,8)9/h10-17H2,1-9H3,(H,24,28)
    • InChI Key: PPMXEOGZSGYRLR-UHFFFAOYSA-N
    • SMILES: O(C(CN(CC(=O)OC(C)(C)C)CCCCCCNC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 444.32000
  • Monoisotopic Mass: 444.31993713g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 17
  • Complexity: 540
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 94.2Ų

Experimental Properties

  • PSA: 97.66000
  • LogP: 4.26130

Bis(tert-butyl)-N-boc-aminohexyliminodiacetate Pricemore >>

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